Cas no 2228178-13-8 (3,3-difluoro-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid)

• Product Name: 3,3-difluoro-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid
• CAS No: 2228178-13-8
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 6019318
• PubChem ID: 165646927
• Update Time: 2025-06-09

3,3-difluoro-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid
• 2228178-13-8
• EN300-1945381

• Inchi： 1S/C8H9F2NO2/c1-11-4-2-3-6(11)8(9,10)5-7(12)13/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： HUGYUABIOSSEJN-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1=CC=CN1C)F

Computed Properties

• Exact Mass: 189.06013485g/mol
• Monoisotopic Mass: 189.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.2Ų

Additional information on 3,3-difluoro-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid

Introduction to 3,3-difluoro-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid (CAS No. 2228178-13-8)

3,3-difluoro-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid, identified by its CAS number 2228178-13-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both fluorine and pyrrole moieties, which are known to enhance the biological activity and metabolic stability of drug candidates. The structural features of this compound make it a promising candidate for further exploration in the development of novel therapeutic agents.

The fluorine atoms incorporated into the molecular framework play a crucial role in modulating the pharmacokinetic properties of the compound. Fluorine substitution is a well-established strategy in drug design, often employed to improve lipophilicity, metabolic stability, and binding affinity. In particular, the presence of two fluorine atoms at the 3-position of the propanoic acid moiety contributes to the compound's unique electronic and steric properties, which may influence its interaction with biological targets.

Additionally, the 1-methyl-1H-pyrrol-2-yl substituent introduces a nitrogen-containing heterocycle into the molecule. Pyrrole derivatives are widely recognized for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The methyl group attached to the pyrrole ring further modifies the electronic distribution and spatial orientation of the nitrogen atom, potentially enhancing its ability to interact with specific binding sites in proteins or enzymes.

This compound has been studied in the context of developing novel inhibitors for various therapeutic targets. Recent research has highlighted its potential as a precursor for synthesizing more complex molecules with enhanced pharmacological properties. The combination of fluorine and pyrrole moieties makes it an attractive scaffold for medicinal chemists seeking to design molecules with improved bioavailability and target specificity.

In vitro studies have demonstrated that derivatives of 3,3-difluoro-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid exhibit promising activity against certain enzymes and receptors involved in inflammatory and metabolic diseases. The fluorine atoms are thought to contribute to increased binding affinity by enhancing hydrophobic interactions, while the pyrrole ring provides a hydrogen bond acceptor site that can interact with polar residues in biological targets. These structural features make it a valuable building block for further drug discovery efforts.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the desired molecular framework efficiently. The growing interest in fluorinated heterocycles as pharmacophores has spurred innovation in synthetic methodologies tailored to these complex structures.

From a medicinal chemistry perspective, 3,3-difluoro-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid represents an important example of how structural modifications can lead to novel therapeutic entities. The integration of fluorine and pyrrole moieties into a single molecular scaffold offers a rich chemical space for exploring new drug candidates. As research continues to uncover the full potential of this compound and its derivatives, it is likely to play an increasingly significant role in the development of next-generation pharmaceuticals.

The compound's unique properties also make it relevant for exploring new chemical biology tools and probes. By designing analogs with varying substituents, researchers can gain insights into how specific structural features influence biological activity. This information can be leveraged to develop more effective drugs targeting complex diseases such as cancer, neurodegenerative disorders, and metabolic syndromes.

In conclusion,3,3-difluoro-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid (CAS No. 2228178-13-8) is a versatile and promising compound with significant potential in pharmaceutical research. Its structural features—comprising fluorine atoms and a pyrrole ring—make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics with improved efficacy and selectivity. As advancements in synthetic chemistry continue to evolve, this compound is poised to contribute further to our understanding of molecular interactions within biological systems.